Cas no 204516-31-4 (2-(Trifluoromethyl)-4H-pyran-4-one)

2-(Trifluoromethyl)-4H-pyran-4-one structure
204516-31-4 structure
Product Name:2-(Trifluoromethyl)-4H-pyran-4-one
CAS No:204516-31-4
MF:C6H3F3O2
MW:164.082032442093
MDL:MFCD13190611
CID:828338
PubChem ID:10855814
Update Time:2025-04-19

2-(Trifluoromethyl)-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-(Trifluoromethyl)-4H-pyran-4-one
    • 2-(trifluoromethyl)pyran-4-one
    • 4H-Pyran-4-one, 2-(trifluoromethyl)
    • AK129435
    • FT-0660797
    • KB-16046
    • PubChem20216
    • RL02540
    • 4H-Pyran-4-one, 2-(trifluoromethyl)-
    • DTXSID20445979
    • DB-066213
    • CS-0307917
    • MFCD13190611
    • AKOS016014291
    • 2-trifluoromethyl-4h-pyran-4-one
    • 204516-31-4
    • SCHEMBL1700927
    • EN300-100884
    • J-506659
    • AS-41722
    • MDL： MFCD13190611
    • Inchi： 1S/C6H3F3O2/c7-6(8,9)5-3-4(10)1-2-11-5/h1-3H
    • InChI Key： VGHCSARTLMMHGM-UHFFFAOYSA-N
    • SMILES： FC(C1=CC(C=CO1)=O)(F)F

Computed Properties

  • Exact Mass: 164.00900
  • Monoisotopic Mass: 164.00851382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.469
  • Melting Point: 21 ºC
  • Boiling Point: 154 ºC
  • Flash Point: 46 ºC
  • PSA: 30.21000
  • LogP: 1.65860

2-(Trifluoromethyl)-4H-pyran-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Chemenu
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Chemenu
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abcr
AB489953-250 mg
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abcr
AB489953-1 g
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Alichem
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 $316.94 2023-09-02
Alichem
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Enamine
EN300-100884-0.05g
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